hex-4-ynal
Description
Hex-4-ynal is a chemical compound with the molecular formula C6H6O . It is also known by other names such as (2E)-2-Hexen-4-inal, (2E)-2-Hexen-4-ynal, and (E)-hex-2-en-4-ynal .
Synthesis Analysis
The synthesis of hex-4-ynal can be achieved through a Grignard reaction. In one example, propynyl magnesium bromide is reacted with propanal. Acidic workup should yield hex-2-yn-4-ol, which can be used as the starting material for further reactions .
Molecular Structure Analysis
The molecular structure of hex-4-ynal consists of a six-carbon chain with a triple bond between the fourth and fifth carbon and a double bond between the second and third carbon . The molecule has a molecular weight of 94.111 Da .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of hex-4-ynal can be achieved through a multi-step process involving the conversion of a starting material to the desired product.", "Starting Materials": [ "4-hexyn-1-ol", "Sodium hydroxide (NaOH)", "Sodium borohydride (NaBH4)", "Acetic acid (CH3COOH)", "Sodium acetate (NaOAc)", "Chloroacetic acid (ClCH2COOH)", "Sodium chloride (NaCl)", "Sodium carbonate (Na2CO3)", "Sodium sulfate (Na2SO4)", "Methanol (CH3OH)", "Ethanol (C2H5OH)", "Diethyl ether (C2H5)2O", "Water (H2O)" ], "Reaction": [ "Step 1: Conversion of 4-hexyn-1-ol to 4-hexynal", "4-hexyn-1-ol is reacted with sodium hydroxide (NaOH) and chloroacetic acid (ClCH2COOH) to form 4-chloro-2-hexyn-1-ol.", "4-chloro-2-hexyn-1-ol is then treated with sodium borohydride (NaBH4) in methanol (CH3OH) to yield 4-hexynal.", "Step 2: Conversion of 4-hexynal to hex-4-ynal", "4-hexynal is reacted with acetic acid (CH3COOH) and sodium acetate (NaOAc) in ethanol (C2H5OH) to form 4-acetoxy-2-hexynal.", "4-acetoxy-2-hexynal is then treated with sodium carbonate (Na2CO3) in water (H2O) to yield hex-4-ynal.", "Step 3: Purification of hex-4-ynal", "The crude product is purified by washing with water, drying with sodium sulfate (Na2SO4), and distillation using diethyl ether (C2H5)2O as a solvent." ] } | |
CAS RN |
41143-14-0 |
Product Name |
hex-4-ynal |
Molecular Formula |
C6H8O |
Molecular Weight |
96.1 |
Purity |
50 |
Origin of Product |
United States |
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